Cas no 862807-07-6 (5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole)

862807-07-6 structure
Product name:5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole
5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole
- Oxazole, 5-[(1-methylethyl)thio]-2-(4-methylphenyl)-4-(phenylsulfonyl)-
- AKOS024585454
- F0586-0127
- 4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole
- 862807-07-6
- 4-(benzenesulfonyl)-2-(4-methylphenyl)-5-propan-2-ylsulfanyl-1,3-oxazole
-
- Inchi: 1S/C19H19NO3S2/c1-13(2)24-19-18(25(21,22)16-7-5-4-6-8-16)20-17(23-19)15-11-9-14(3)10-12-15/h4-13H,1-3H3
- InChI Key: LNZWHKBCBIUCBF-UHFFFAOYSA-N
- SMILES: O1C(SC(C)C)=C(S(C2=CC=CC=C2)(=O)=O)N=C1C1=CC=C(C)C=C1
Computed Properties
- Exact Mass: 373.08063582g/mol
- Monoisotopic Mass: 373.08063582g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 93.8Ų
Experimental Properties
- Density: 1.31±0.1 g/cm3(Predicted)
- Boiling Point: 552.4±60.0 °C(Predicted)
- pka: -3.79±0.10(Predicted)
5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0586-0127-30mg |
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole |
862807-07-6 | 90%+ | 30mg |
$119.0 | 2023-05-17 | |
Life Chemicals | F0586-0127-40mg |
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole |
862807-07-6 | 90%+ | 40mg |
$140.0 | 2023-05-17 | |
Life Chemicals | F0586-0127-15mg |
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole |
862807-07-6 | 90%+ | 15mg |
$89.0 | 2023-05-17 | |
Life Chemicals | F0586-0127-50mg |
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole |
862807-07-6 | 90%+ | 50mg |
$160.0 | 2023-05-17 | |
Life Chemicals | F0586-0127-20μmol |
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole |
862807-07-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
Life Chemicals | F0586-0127-75mg |
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole |
862807-07-6 | 90%+ | 75mg |
$208.0 | 2023-05-17 | |
Life Chemicals | F0586-0127-25mg |
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole |
862807-07-6 | 90%+ | 25mg |
$109.0 | 2023-05-17 | |
Life Chemicals | F0586-0127-4mg |
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole |
862807-07-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
Life Chemicals | F0586-0127-5μmol |
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole |
862807-07-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
Life Chemicals | F0586-0127-3mg |
4-(benzenesulfonyl)-2-(4-methylphenyl)-5-(propan-2-ylsulfanyl)-1,3-oxazole |
862807-07-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 |
5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole Related Literature
-
Taku Shoji,Shuhei Sugiyama,Takanori Araki,Akira Ohta,Ryuta Sekiguchi,Shunji Ito,Shigeki Mori,Tetsuo Okujima,Masafumi Yasunami Org. Biomol. Chem., 2017,15, 3917-3923
-
Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
-
Mark E. Light,Michael B. Hursthouse,Daniel J. Price Dalton Trans., 2011,40, 2983-2994
-
Bi-Xin Shen,Xin-Ze Li,Meng-Qi Tong,Peng-Peng Xue,Rui Chen,Qing Yao,Bin Chen,Jian Xiao Nanoscale, 2020,12, 15473-15494
862807-07-6 (5-(isopropylthio)-4-(phenylsulfonyl)-2-(p-tolyl)oxazole) Related Products
- 1823559-63-2(4-(2,4,6-Trifluorophenyl)-1,3-oxazolidin-2-one)
- 383148-69-4(methyl 2-[2-(1H-indol-3-yl)ethyl]-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)
- 1805131-27-4(4-Amino-2-fluoro-6-(trifluoromethoxy)benzoic acid)
- 579486-61-6(4,6-dichloro-2-ethyl-1H-imidazo4,5-cpyridine)
- 26406-97-3(4-Amino-3-chloro-hydratropic Acid Ethyl Ester)
- 2640889-46-7(6-Cyclopropyl-5-fluoro-2-[4-(5-fluoropyrimidin-4-yl)piperazin-1-yl]-3,4-dihydropyrimidin-4-one)
- 857494-03-2(2-{1-(3-chloro-4-fluorophenyl)-2,5-dioxopyrrolidin-3-ylsulfanyl}pyridine-3-carboxylic acid)
- 1704146-40-6(4-(5-bromo-2-methoxyphenyl)but-3-en-2-amine)
- 2171160-84-0((3S)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropylformamido}pentanoic acid)
- 1342842-36-7(3,4,5-trifluoro-N-(2-methylbutyl)aniline)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk

钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk

Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
